Cas no 21412-43-1 ((2aS)-2a,4a-Dihydroxy-6c-isopropenyl-7b-methyl-2-oxo-(2ar,4ac,7ac,7bc)-decahydro-3t,7t-epoxido-indeno[7,1-bc]furan-5t-carbonsaeure-methylester)
![(2aS)-2a,4a-Dihydroxy-6c-isopropenyl-7b-methyl-2-oxo-(2ar,4ac,7ac,7bc)-decahydro-3t,7t-epoxido-indeno[7,1-bc]furan-5t-carbonsaeure-methylester structure](https://ossimg.kuujia.com/scimg/21500/21412-43-1x500.png)
21412-43-1 structure
Product Name:(2aS)-2a,4a-Dihydroxy-6c-isopropenyl-7b-methyl-2-oxo-(2ar,4ac,7ac,7bc)-decahydro-3t,7t-epoxido-indeno[7,1-bc]furan-5t-carbonsaeure-methylester
CAS No:21412-43-1
MF:C16H20O7
MW:324.325805664063
CID:2023734
Update Time:2025-04-21
(2aS)-2a,4a-Dihydroxy-6c-isopropenyl-7b-methyl-2-oxo-(2ar,4ac,7ac,7bc)-decahydro-3t,7t-epoxido-indeno[7,1-bc]furan-5t-carbonsaeure-methylester Chemical and Physical Properties
Names and Identifiers
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- (2aS)-2a,4a-Dihydroxy-6c-isopropenyl-7b-methyl-2-oxo-(2ar,4ac,7ac,7bc)-decahydro-3t,7t-epoxido-indeno[7,1-bc]furan-5t-carbonsaeure-methylester
- (2aS)-2a,4a-dihydroxy-6c-isopropenyl-7b-methyl-2-oxo-(2ar,4ac,7ac,7bc)-decahydro-3t,7t-epoxido-indeno[7,1-bc]furan-5t-carboxylic acid methyl ester
- methyl picrotoxate
- (+)-Methyl picrotoxate
-
- Inchi： 1S/C16H20O7/c1-6(2)8-9(12(17)21-4)15(19)5-7-16(20)13(18)23-11(10(8)22-7)14(15,16)3/h7-11,19-20H,1,5H2,2-4H3
- InChI Key： QYUXGWKGANGESL-UHFFFAOYSA-N
- SMILES： O=C1C2(C3CC4(O)C2(C(C(O3)C(C4C(OC)=O)C(C)=C)O1)C)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- XLogP3: -0.113
(2aS)-2a,4a-Dihydroxy-6c-isopropenyl-7b-methyl-2-oxo-(2ar,4ac,7ac,7bc)-decahydro-3t,7t-epoxido-indeno[7,1-bc]furan-5t-carbonsaeure-methylester Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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